Cas no 78852-50-3 (Ethyl (5-Chloro-2-pyridinyl)aminocarbothioylcarbamate)

• Product Name: Ethyl (5-Chloro-2-pyridinyl)aminocarbothioylcarbamate
• CAS No: 78852-50-3
• MF: C₉H₁₀ClN₃O₂S
• MW: 259.712599277496
• MDL: MFCD01833204
• CID: 1796906
• PubChem ID: 2768988
• Update Time: 2025-07-17

Ethyl (5-Chloro-2-pyridinyl)aminocarbothioylcarbamate Chemical and Physical Properties

Names and Identifiers

• Ethyl [(5-chloro-2-pyridinyl)carbamothioyl]carbamate
• ethyl [(5-chloropyridin-2-yl)carbamothioyl]carbamate
• EINECS 237-723-8
• ethyl[(4-methyl-3-nitrophenyl)sulfonyl]carbamate
• AC1L36SV
• AC1Q5AMJ
• AR-1J0435
• AG-D-79535
• CTK4C1812
• Ethyl ((4-methyl-3-nitrophenyl)sulphonyl)carbamate
• ethyl [(5-chloro-2-pyridinyl)amino]carbothioylcarbamate
• SUDFDUAHBQUCKX-UHFFFAOYSA-N
• 12J-530S
• ethyl N-{[(5-chloro-2-pyridinyl)amino]carbothioyl}carbamate
• CS-0361627
• SR-01000307983
• ethyl N-[(5-chloropyridin-2-yl)carbamothioyl]carbamate
• ethyl N-[(5-chloro-1H-pyridin-2-ylidene)carbamothioyl]carbamate
• SCHEMBL15434433
• MFCD01833204
• G11014
• Ethyl N-(((5-chloro-2-pyridinyl)amino)carbothioyl)carbamate
• Ethyl N-[[(5-chloro-2-pyridinyl)amino]thioxomethyl]carbamate
• EthylN-(((5-chloro-2-pyridinyl)amino)carbothioyl)carbamate
• 78852-50-3
• AI-204/31755009
• DB-220449
• AKOS005080485
• SR-01000307983-1
• Ethyl (5-Chloro-2-pyridinyl)aminocarbothioylcarbamate

• MDL： MFCD01833204
• Inchi： 1S/C9H10ClN3O2S/c1-2-15-9(14)13-8(16)12-7-4-3-6(10)5-11-7/h3-5H,2H2,1H3,(H2,11,12,13,14,16)
• InChI Key： SUDFDUAHBQUCKX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)NC(NC(=O)OCC)=S

Computed Properties

• Exact Mass: 259.0182254g/mol
• Monoisotopic Mass: 259.0182254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Ethyl (5-Chloro-2-pyridinyl)aminocarbothioylcarbamate

Comprehensive Overview of Ethyl (5-Chloro-2-pyridinyl)aminocarbothioylcarbamate (CAS No. 78852-50-3)

Ethyl (5-Chloro-2-pyridinyl)aminocarbothioylcarbamate, with the CAS registry number 78852-50-3, is a specialized chemical compound that has garnered attention in agrochemical and pharmaceutical research. This compound belongs to the class of thiocarbamate derivatives, which are known for their diverse biological activities. The molecular structure features a 5-chloro-2-pyridinyl moiety, contributing to its unique reactivity and potential applications. Researchers are increasingly exploring its role in crop protection and pest management, aligning with the global demand for sustainable agricultural solutions.

In recent years, the compound’s mechanism of action has been a focal point for scientific inquiry. Studies suggest that Ethyl (5-Chloro-2-pyridinyl)aminocarbothioylcarbamate may interfere with enzymatic pathways in target organisms, making it a candidate for enzyme inhibition studies. This aligns with trending searches on "green chemistry alternatives" and "low-toxicity agrochemicals", reflecting the industry’s shift toward environmentally friendly solutions. Its structural versatility also opens doors for modifications, a topic frequently queried in AI-driven drug discovery platforms.

The synthesis of CAS 78852-50-3 involves multi-step organic reactions, often starting from 5-chloro-2-aminopyridine. Optimizing its yield and purity is critical for industrial applications, a challenge addressed in forums discussing "scalable synthesis techniques". Analytical methods such as HPLC and mass spectrometry are employed to characterize the compound, ensuring compliance with regulatory standards—a recurring theme in quality control-related searches.

From a commercial perspective, Ethyl (5-Chloro-2-pyridinyl)aminocarbothioylcarbamate is often referenced in patents related to novel pesticide formulations. This connects to user queries about "next-gen crop protectants" and "patented agrochemicals". Its stability under varying pH conditions further enhances its appeal for formulation scientists, a niche yet growing area of interest in SEO-optimized agricultural content.

Ongoing research explores the compound’s potential beyond agriculture. Preliminary data hint at its utility in medicinal chemistry, particularly in designing heterocyclic scaffolds for drug development. This resonates with searches on "pyridine derivatives in pharma" and "thiocarbamates as bioactive molecules". However, comprehensive toxicological profiles remain under investigation, a gap noted in academic literature reviews.

In summary, 78852-50-3 represents a multifaceted compound bridging agrochemical innovation and pharmaceutical exploration. Its structure-activity relationship continues to inspire research, while its alignment with sustainability trends ensures relevance in modern scientific discourse. As demand for high-efficiency, low-risk compounds grows, this molecule stands poised for further breakthroughs.